Cas no 2171617-98-2 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hex-4-ynoic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hex-4-ynoic acid
• CAS No: 2171617-98-2
• MF: C₂₅H₂₆N₂O₆
• MW: 450.483747005463
• CID: 5892997
• PubChem ID: 165778032
• Update Time: 2025-10-12

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hex-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hex-4-ynoic acid
• 2171617-98-2
• EN300-1473348
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}hex-4-ynoic acid

• Inchi： 1S/C25H26N2O6/c1-2-3-12-22(24(29)30)27-23(28)16-32-14-13-26-25(31)33-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,12-16H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： YNHKWWDTVAVQIQ-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(NC(C(=O)O)CC#CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.17908655g/mol
• Monoisotopic Mass: 450.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hex-4-ynoic acid

Comprehensive Introduction to 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hex-4-ynoic acid (CAS No. 2171617-98-2)

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hex-4-ynoic acid (CAS No. 2171617-98-2) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a unique hex-4-ynoic acid backbone coupled with an Fmoc-aminoxy linker, making it invaluable for click chemistry applications and drug discovery. Researchers increasingly seek such high-purity building blocks to develop targeted therapeutics and diagnostic probes, aligning with trends in precision medicine and biomarker research.

The structural complexity of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hex-4-ynoic acid enables its role in solid-phase peptide synthesis (SPPS). Its alkyne functional group facilitates copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of bioorthogonal chemistry. This property addresses growing demand for site-specific protein modifications, a hot topic in antibody-drug conjugate (ADC) development. Laboratories optimizing peptide-based vaccines or fluorescent labeling strategies frequently prioritize this compound due to its controlled reactivity and compatibility with automated synthesizers.

Analytical data for CAS No. 2171617-98-2 confirms >95% purity via HPLC and mass spectrometry, critical for GMP-compliant production. The Fmoc group provides orthogonal protection, allowing sequential assembly in multi-step organic synthesis. Such features respond to frequent search queries like "Fmoc-alkyne amino acids for peptide modification" or "clickable handles for bioconjugation". Recent publications highlight its utility in creating PEGylated therapeutics and bifunctional linkers, reflecting industry focus on improved pharmacokinetics.

Stability studies show 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}hex-4-ynoic acid remains intact under cryogenic storage (-20°C) with desiccated conditions, a key consideration for long-term research projects. Its water-soluble carboxylate moiety enhances compatibility with aqueous reaction systems, addressing common challenges in biomolecule engineering. These attributes correlate with trending searches such as "stable alkyne tags for live-cell imaging" and "Fmoc deprotection optimization" in scientific databases.

In proteomics research, this compound enables post-translational modification (PTM) mimicry, particularly for studying ubiquitination pathways. The ethylene glycol spacer between the Fmoc group and alkyne reduces steric hindrance, a frequent query in peptide forum discussions. Such design sophistication supports emerging needs in protein-protein interaction analysis and epitope mapping, areas gaining traction due to advances in cryo-EM and alphafold predictions.

Supply chain transparency for CAS No. 2171617-98-2 meets ISO 9001 standards, with batch-specific COA documentation available. This fulfills regulatory requirements for preclinical studies and academic grants, addressing researcher concerns about reproducibility crises. The compound's MSDS-compliant handling procedures align with institutional laboratory safety protocols, though it poses no significant hazards under standard usage conditions.